Cas no 55606-33-2 (Benzenemethanamine, 4-chloro-N-(phenylmethylene)-, N-oxide)

• Product Name: Benzenemethanamine, 4-chloro-N-(phenylmethylene)-, N-oxide
• CAS No: 55606-33-2
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• CID: 1594832
• PubChem ID: 12582442
• Update Time: 2025-04-21

Benzenemethanamine, 4-chloro-N-(phenylmethylene)-, N-oxide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-chloro-N-(phenylmethylene)-, N-oxide
• 55606-33-2
• N-[(4-chlorophenyl)methyl]-1-phenylmethanimine oxide
• (Z)-[(4-chlorophenyl)methyl](oxido)(phenylmethylidene)azanium
• (4-chlorobenzyl)[(Z)-phenylmethylidene]ammoniumolate
• AKOS005105941

• Inchi： 1S/C14H12ClNO/c15-14-8-6-13(7-9-14)11-16(17)10-12-4-2-1-3-5-12/h1-10H,11H2/b16-10-
• InChI Key： INXQSSLJFSDAJI-YBEGLDIGSA-N
• SMILES： ClC1C=CC(=CC=1)C/[N+](=C/C1C=CC=CC=1)/[O-]

Computed Properties

• Exact Mass: 245.06086
• Monoisotopic Mass: 245.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.8Ų

Experimental Properties

• PSA: 26.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes